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Compound of Interest

Compound Name: Coumarin 500

Cat. No.: B1217158 Get Quote

An In-depth Examination of the Solubility of Coumarin 500 in Aqueous and Organic Solvents,

Including Experimental Protocols for Determination.

This technical guide provides a comprehensive overview of the solubility of Coumarin 500 (7-

(ethylamino)-4-(trifluoromethyl)-2H-1-benzopyran-2-one), a widely utilized laser dye. The

information is intended for researchers, scientists, and professionals in the field of drug

development who require a thorough understanding of this compound's solubility

characteristics for its application in various experimental and developmental contexts.

Introduction to Coumarin 500
Coumarin 500, with the chemical formula C₁₂H₁₀F₃NO₂, is a fluorescent dye belonging to the

coumarin family.[1] It is recognized for its utility as a laser dye and a fluorochrome.[1] Its

chemical structure features a trifluoromethyl group at the 4-position and an ethylamino group at

the 7-position of the benzopyran-2-one core. This substitution pattern significantly influences its

photophysical properties and its solubility in different media. Understanding the solubility of

Coumarin 500 is critical for its effective use in solution-based applications, such as in dye

lasers and as a fluorescent probe.

Solubility of Coumarin 500
The solubility of a compound is a fundamental physical property that dictates its utility in

various applications. For Coumarin 500, its performance as a laser dye is directly dependent
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on its ability to dissolve in suitable solvents to achieve the desired concentration for efficient

lasing action.

Aqueous Solubility
Coumarin 500 is reported to be insoluble in water.[2] This low aqueous solubility is a common

characteristic of many organic dyes with a predominantly non-polar molecular structure.

Solubility in Organic Solvents
While comprehensive quantitative data on the maximum solubility of Coumarin 500 in a wide

range of organic solvents is not readily available in the public domain, data from its application

in dye lasers provides an indication of its solubility to at least the concentrations used in those

applications. The following table summarizes these concentrations, which can be considered

as a baseline for its minimum solubility in these solvents.
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Solvent System Concentration (Molar) Reference

Methanol/Water (1:1) Not Specified [3]

Ethanol 1 x 10⁻³ M [3]

p-Dioxane/Methanol (95:5) 12.5 x 10⁻³ M [3]

Methanol
8.2 x 10⁻³ M (osc), 7 x 10⁻³ M

(amp)
[3]

Methanol 12.5 x 10⁻³ M [3]

Methanol 5 x 10⁻³ M [3]

Ethanol 1 x 10⁻² M [3]

Ethanol 1 x 10⁻³ M [3]

Methanol 1 x 10⁻³ M [3]

Ethanol 5 x 10⁻³ M [3]

Methanol
5.0 x 10⁻³ M (osc), 2.0 x 10⁻³

M (amp)
[3]

Methanol
1.6 x 10⁻³ M (osc), 3.7 x 10⁻⁴

M (amp)
[3]

p-Dioxane 5.4 x 10⁻³ M [3]

p-Dioxane 25mg/20ml [3]

Ethanol Not Specified [3]

Ethanol 1 x 10⁻² M [3]

Methanol 48mg/20ml [3]

Ethanol 5.4 x 10⁻³ M [3]

Note: The concentrations listed above are for lasing applications and may not represent the

saturation solubility of Coumarin 500 in the respective solvents.
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For context, the following table provides solubility data for other related coumarin compounds.

It is crucial to note that this data is not for Coumarin 500 and should only be used as a general

reference for the solubility behavior of the coumarin class of compounds.

Compound Solvent Solubility Reference

Coumarin

(unsubstituted)
Water (cold) 1 g in 400 mL [4]

Coumarin

(unsubstituted)
Water (boiling) 1 g in 50 mL [4]

Coumarin

(unsubstituted)
Chloroform (25 °C) 49.4 g/100 g [4]

Coumarin

(unsubstituted)
Pyridine (20-25 °C) 87.7 g/100 g [4]

7-Methoxycoumarin Ethanol ~5 mg/mL [5]

7-Methoxycoumarin DMSO ~10 mg/mL [5]

7-Methoxycoumarin
Dimethylformamide

(DMF)
~10 mg/mL [5]

7-Amino-4-

(trifluoromethyl)couma

rin

DMSO 100 mg/mL [6]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

fluorescent compound like Coumarin 500. This method is based on the principle of creating a

saturated solution and then quantifying the concentration of the dissolved solute.

Materials and Equipment
Coumarin 500

Selected organic solvents (e.g., ethanol, methanol, DMSO, acetone, etc.)
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Analytical balance

Vortex mixer

Thermostatic shaker or water bath

Centrifuge

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure
Preparation of Standard Solutions:

Prepare a series of standard solutions of Coumarin 500 of known concentrations in the

solvent of interest.

Measure the absorbance of these solutions at the wavelength of maximum absorbance

(λmax) of Coumarin 500 in that solvent to generate a calibration curve (Absorbance vs.

Concentration). The λmax for Coumarin 500 in ethanol is approximately 395 nm.[7]

Preparation of Saturated Solution:

Add an excess amount of Coumarin 500 to a known volume of the solvent in a sealed

vial. The excess solid should be clearly visible.

Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g.,

25 °C) to reach equilibrium. The solution should be agitated for a sufficient period (e.g.,

24-48 hours) to ensure saturation.

Sample Preparation and Analysis:

After the equilibration period, allow the solution to stand undisturbed for a few hours to

allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

To remove any remaining suspended particles, filter the supernatant through a 0.22 µm

syringe filter into a clean vial.

Dilute the filtered saturated solution with a known volume of the solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer at the

predetermined λmax.

Calculation of Solubility:

Using the equation of the calibration curve, determine the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This value represents the solubility of Coumarin 500 in the specific solvent at the

experimental temperature.

Visualizing the Experimental Workflow
The following diagrams illustrate the key workflows for determining the solubility of Coumarin
500.
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Workflow for Calibration Curve Generation

Preparation of Standards

Measurement

Analysis

Weigh Coumarin 500

Dissolve in Solvent

Prepare Stock Solution

Perform Serial Dilutions

Measure Absorbance of Each Standard

Plot Absorbance vs. Concentration

Generate Calibration Curve

Click to download full resolution via product page

Caption: Workflow for generating a calibration curve for solubility determination.
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Workflow for Saturated Solution Analysis

Saturation

Sampling & Preparation

Quantification

Add Excess Coumarin 500 to Solvent

Equilibrate with Agitation

Allow Excess Solid to Settle

Withdraw Supernatant

Filter Supernatant

Dilute Sample

Measure Absorbance of Diluted Sample

Calculate Concentration using Calibration Curve

Determine Solubility

Click to download full resolution via product page

Caption: Workflow for analyzing a saturated solution to determine solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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